N-(5-chloro-2-methoxyphenyl)-2-nitrobenzamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-nitrobenzamide
• InChI: InChI=1S/C14H11ClN2O4/c1-21-13-7-6-9(15)8-11(13)16-14(18)10-4-2-3-5-12(10)17(19)20/h2-8H,1H3,(H,16,18)
• InChI Key: DKIIZJBAJLPGMZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C14H11ClN2O4
• Molecular Weight: 306.70 g/mol

Description

Synthesis Analysis

• "4-Chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide" was synthesized and characterized using NMR, MS, IR, and X-ray diffraction methods. The study provides insights into the structure-property relationship and antitumor activity based on electrochemical measurements and DFT calculations (He et al., 2014).

Molecular Structure Analysis

• The molecular structure of related compounds, like "N-3-hydroxyphenyl-4-methoxybenzamide," was investigated using X-ray diffraction and DFT calculations, providing valuable data on intermolecular interactions and molecular geometry (Karabulut et al., 2014).

Chemical Reactions and Properties

• "N-Chloro-N-methoxy-4-nitrobenzamide" demonstrates specific reactions with AcONa in MeCN, forming distinct compounds, highlighting its reactivity and properties (Shtamburg et al., 2012).

Physical Properties Analysis

• The physical properties, such as crystal structure and spectroscopic attributes of similar compounds, offer insights into the physical characteristics of "N-(5-chloro-2-methoxyphenyl)-2-nitrobenzamide." These properties were elucidated using various spectroscopic methods and molecular modeling (Galal et al., 2018).

Chemical Properties Analysis

• The chemical properties, especially related to bioactivity and pharmacological potential, of compounds like "2-chloro-5-nitro-N-phenylbenzamide" have been studied, indicating its mutagenicity and pharmacokinetic profile in animal species (Kapetanovic et al., 2012).

Scientific Research Applications

Corrosion Inhibition

Research has demonstrated that derivatives of N-(5-chloro-2-methoxyphenyl)-2-nitrobenzamide, such as N-phenyl-benzamide derivatives, show significant potential as corrosion inhibitors. Studies on mild steel in acidic conditions have found that these compounds can effectively prevent corrosion, with methoxy (OCH3) substituents enhancing the inhibition efficiency. Experimental and computational studies confirm the adsorption of these inhibitors on metal surfaces, indicating their potential for protecting against corrosive dissolution in industrial applications (Mishra et al., 2018).

Anticancer Activity

Another significant application of N-(5-chloro-2-methoxyphenyl)-2-nitrobenzamide derivatives is in the development of anticancer agents. For instance, studies on 2-(3-methoxyphenyl)-6-pyrrolidinyl-4-quinazolinones, derived from related chemical structures, have shown cytotoxic effects against various cancer cell lines, suggesting the potential of these compounds for cancer treatment (Hour et al., 2007).

Molecular Interaction Studies

Research on the structure and absolute configuration of 5-chloro-2-methoxy-N-phenylbenzamide derivatives has provided insights into their molecular interactions. Studies using NMR and X-ray crystallography have explored the effects of substituents on the compound's structure, offering valuable information for the design of new molecules with potential applications in medicinal chemistry (Galal et al., 2018).